Cas no 1249592-06-0 (2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide)

• Product Name: 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide
• CAS No: 1249592-06-0
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 5738252
• PubChem ID: 61925870
• Update Time: 2025-10-29

2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• CS-0292579
• AKOS011199807
• 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide
• EN300-1123318
• 1249592-06-0
• 1-Pyrrolidinepropanamide, α-amino-2,5-dioxo-
• 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide

• Inchi： 1S/C7H11N3O3/c8-4(7(9)13)3-10-5(11)1-2-6(10)12/h4H,1-3,8H2,(H2,9,13)
• InChI Key： XTJSHDJBMKRRGT-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC(C(N)=O)N)=O

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 504.9±45.0 °C(Predicted)
• pka: 15.48±0.50(Predicted)

Additional information on 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide

Professional Introduction to Compound with CAS No. 1249592-06-0 and Product Name: 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide

The compound with the CAS number 1249592-06-0 and the product name 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide features a combination of functional groups that make it a promising candidate for further research and development.

At the core of this compound's appeal lies its intricate molecular framework, which includes an amino group, a dioxopyrrolidine moiety, and a propanamide side chain. These components contribute to its versatile reactivity and biological activity. The dioxopyrrolidine ring is particularly noteworthy, as it is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. Recent studies have highlighted the potential of dioxopyrrolidine derivatives in modulating enzyme activity and receptor binding, which aligns with the growing interest in structure-based drug design.

The amino group in the molecule plays a crucial role in its pharmacological properties. Amino acids are fundamental building blocks of proteins and are widely recognized for their role in biological processes. By incorporating an amino group into the molecular structure, this compound can potentially interact with biological systems in ways that may lead to therapeutic benefits. Additionally, the propanamide moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. The use of molecular modeling techniques has been instrumental in understanding how 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide interacts with target proteins. These studies have revealed that the compound exhibits potential binding affinity to several enzymes and receptors involved in various disease pathways. This finding underscores its potential as a lead compound for further medicinal chemistry optimization.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide make it an attractive candidate for such efforts. Researchers have been exploring its derivatives to enhance its pharmacological profile. For instance, modifications to the dioxopyrrolidine ring have shown promise in improving binding affinity and reducing off-target effects. These modifications are guided by principles of pharmacophore modeling and have been validated through experimental studies.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural motifs have also been explored in the context of biomaterials and nanotechnology. The ability of 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide to form stable complexes with other molecules has opened up new avenues for creating functional materials with specific biological activities. This interdisciplinary approach is particularly relevant in fields such as regenerative medicine and targeted drug delivery systems.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research is focused on leveraging its structural features to develop treatments for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Preclinical studies have demonstrated that derivatives of 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide exhibit promising anti-inflammatory and anti-proliferative effects. These findings are particularly encouraging given the challenges associated with developing effective therapies for these conditions.

The synthesis of 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide represents another area of significant interest. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to achieve these results. The ability to synthesize complex molecules like this one efficiently is crucial for advancing drug discovery efforts.

The future prospects of this compound are further enhanced by ongoing collaborations between academic institutions and pharmaceutical companies. These partnerships facilitate the translation of laboratory discoveries into clinical applications. By integrating expertise from various disciplines, researchers can accelerate the development process and bring new treatments to patients more quickly.

In conclusion, 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanamide (CAS No. 1249592-06-0) stands out as a promising entity in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular framework, characterized by functional groups such as the amino group, dioxopyrrolidine moiety, and propanamide side chain, makes it a versatile candidate for drug discovery efforts aimed at addressing various diseases.

As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for improving human health outcomes. The interdisciplinary approach combining computational modeling, synthetic chemistry, and preclinical studies underscores its potential as a lead molecule for future therapeutics development.